Cas no 1187-84-4 (S-Methyl-L-cysteine)

S-Methyl-L-cysteine (SMC) is a sulfur-containing amino acid derivative with the molecular formula C₄H₉NO₂S. It is structurally similar to L-cysteine but features a methylthio group (–SCH₃) in place of the thiol (–SH) group. This modification enhances its stability against oxidation, making it useful in biochemical and pharmaceutical research. SMC serves as a precursor in the synthesis of sulfur-containing metabolites and has been studied for its potential role in modulating cellular redox balance. Its high purity and well-defined structure make it suitable for applications in enzymology, metabolic studies, and as a reference standard in analytical chemistry.

S-Methyl-L-cysteine structure

Product Name:S-Methyl-L-cysteine

CAS No:1187-84-4

MF:C₄H₉NO₂S

MW:135.18475985527

MDL:MFCD00002612

CID:40979

PubChem ID:24417

Update Time:2025-06-17

S-Methyl-L-cysteine Chemical and Physical Properties

Names and Identifiers

- S-Methyl-L-cysteine
- (R)-2-Amino-3-(methylmercapto)propionic acid
- H-Cys(Me)-OH
- L-S-Methylcysteine
- (2R)-2-amino-3-methylsulfanyl-propionic acid
- (R)-2-Amino-3-(methylmercapto)propionic acid SMLC
- DL-S-Methyl-cysteine
- H-L-CYS(ME)-OH
- L-CH3SCH2CH(NH2)COOH
- L-Cysteine,S-methyl
- Methylcysteine
- SMC
- S-METHYL-CYSTEINE
- S-Methyl-L-Cys-OH
- SMLC
- S-Methylcysteine
- Cysteine, S-methyl-
- L-Cysteine, S-methyl-
- (R)-2-amino-3-(methylthio)propanoic acid
- L-Methylcysteine
- S-Methyl-DL-cysteine
- (2R)-2-amino-3-(methylsulfanyl)propanoic acid
- 3-(methylthio)-L-alanine
- A34I1H07YM
- IDIDJDIHTAOVLG-VKHMYHEASA-N
- Methylcysteine, L-
- ALANINE, 3-(METHYLTH
- CHEBI:45658
- Z760035320
- S-methyl-l-cys
- s4786
- A804094
- EINECS 214-701-6
- S-N-Methylcysteine
- EINECS 243-203-1
- M0233
- 1187-84-4
- UNII-A34I1H07YM
- DTXSID50862579
- EN300-314842
- (2R)-2-azaniumyl-3-(methylsulfanyl)propanoate
- Cysteine,s-methyl-
- H-Cys(Me)-OH.HCl
- CHEMBL394875
- NSC-15387
- S-METHYLCYSTEINE, L-
- J-300343
- CS-7653
- (2R)-2-amino-3-methylsulfanylpropanoic acid
- DB02216
- BDBM50213729
- S-Methyl-L-cysteine, substrate for methionine sulfoxide reductase A
- CCRIS 1972
- ALANINE, 3-(METHYLTHIO)-, L-
- SCHEMBL110458
- M-3585
- (-)-S-Methyl-L-cysteine
- Q27093260
- CCG-266126
- S-METHYL-L-CYSTEINE, (-)-
- NS00069403
- AM82581
- NSC 15387
- AKOS000275785
- GS-3468
- L-S-Methyl-cysteine
- HY-B2188
- C22040
- 3-(METHYLTHIO)ALANINE
- S-METHYL-(R)-CYSTEINE
- 0DDF4489-1BF1-4858-9127-80A71A348EC8
- MFCD00002612
- S-Methyl cysteine
- BRD-K63123526-001-01-2
- (1)-S-Methyl-L-cysteine
- DB-298965
- MDL： MFCD00002612
- Inchi： 1S/C4H9NO2S/c1-8-2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7)/t3-/m0/s1
- InChI Key： IDIDJDIHTAOVLG-VKHMYHEASA-N
- SMILES： S(C)C[C@@H](C(=O)O)N

Computed Properties

Exact Mass: 135.03500
Monoisotopic Mass: 135.03539970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 86.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 88.6
Surface Charge: 0
XLogP3: -2.7

Experimental Properties

Color/Form: Not determined
Density: 1.149 (estimate)
Melting Point: 240 ºC (dec.)
Refractive Index: -30 ° (C=2, H2O)
PSA: 88.62000
LogP: 0.46160
Specific Rotation: -29.5 º (c=1,water)
Solubility: Not determined

S-Methyl-L-cysteine Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R22
Safety Instruction： S22-S24/25-S36/37/39-S26
Hazardous Material Identification：
Safety Term：S26;S36/37/39
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R22

S-Methyl-L-cysteine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M116973-100g	S-Methyl-L-cysteine	1187-84-4	98%，	100g	¥3955.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M116973-1g	S-Methyl-L-cysteine	1187-84-4	98%，	1g	¥91.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M116973-25g	S-Methyl-L-cysteine	1187-84-4	98%，	25g	¥1761.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M116973-5g	S-Methyl-L-cysteine	1187-84-4	98%，	5g	¥404.90	2023-09-02
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	M6626-5G	S-Methyl-L-cysteine	1187-84-4		5g	¥789.41	2023-09-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	M6626-25G	S-Methyl-L-cysteine	1187-84-4		25g	¥3217.16	2023-09-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	M6626-100G	S-Methyl-L-cysteine	1187-84-4		100g	¥6713.22	2023-09-22
S e l l e c k ZHONG GUO	S4786-25mg	S-Methyl-L-cysteine	1187-84-4	98%	25mg	¥795.08	2023-09-15
Fluorochem	045340-5g	h-cys(me)-oh	1187-84-4	95%	5g	￡52.00	2022-02-28
Chemenu	CM119390-25g	S-Methyl-L-cysteine	1187-84-4	95%	25g	$262	2021-06-09

S-Methyl-L-cysteine Suppliers

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Purity:99%

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3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
4. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

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5. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126

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1187-84-4 (S-Methyl-L-cysteine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1187-84-4)S-Methyl-L-cysteine

Purity:99%

Quantity:25g

Price ($):299.0

Suzhou Senfeida Chemical Co., Ltd

(CAS:1187-84-4)S-Methyl-L-cysteine

Purity:99.9%

Quantity:200kg

Price ($):Inquiry